Cas no 2228240-45-5 (1-4-fluoro-2-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde)

• Product Name: 1-4-fluoro-2-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde
• CAS No: 2228240-45-5
• MF: C₁₁H₈F₄O
• MW: 232.174237251282
• CID: 5974413
• PubChem ID: 165679145
• Update Time: 2025-06-14

1-4-fluoro-2-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-4-fluoro-2-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde
• EN300-1949121
• 1-[4-fluoro-2-(trifluoromethyl)phenyl]cyclopropane-1-carbaldehyde
• 2228240-45-5

• Inchi： 1S/C11H8F4O/c12-7-1-2-8(10(6-16)3-4-10)9(5-7)11(13,14)15/h1-2,5-6H,3-4H2
• InChI Key： NAOXLSILQHFOHU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1(C=O)CC1)F)(F)F

Computed Properties

• Exact Mass: 232.05112752g/mol
• Monoisotopic Mass: 232.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-4-fluoro-2-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde

Comprehensive Overview of 1-4-fluoro-2-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde (CAS No. 2228240-45-5)

1-4-fluoro-2-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde (CAS No. 2228240-45-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound, characterized by its unique cyclopropane ring and fluorinated phenyl group, serves as a versatile intermediate in the synthesis of advanced molecules. Its structural features, including the carbaldehyde functional group, make it a valuable building block for researchers exploring novel drug candidates and functional materials.

The growing interest in fluorinated compounds like 1-4-fluoro-2-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde stems from their enhanced stability, bioavailability, and metabolic resistance. These properties are particularly relevant in the development of next-generation pharmaceuticals, where fluorine substitution is a common strategy to improve drug efficacy. Recent studies highlight the role of such compounds in targeting specific enzymes or receptors, making them a hot topic in medicinal chemistry discussions.

In addition to pharmaceutical applications, CAS No. 2228240-45-5 is also explored in the field of agrochemicals. The trifluoromethyl group, a hallmark of this compound, is known to enhance the biological activity of pesticides and herbicides. Researchers are investigating its potential to create more effective and environmentally friendly crop protection agents, aligning with the global push for sustainable agriculture.

From a synthetic perspective, the preparation of 1-4-fluoro-2-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde involves sophisticated organic reactions, including cyclopropanation and aldehyde functionalization. These processes are often optimized for high yield and purity, catering to the stringent requirements of industrial and academic laboratories. The compound’s CAS registry number (2228240-45-5) ensures precise identification in chemical databases, facilitating seamless collaboration across research communities.

Another area of interest is the compound’s potential role in material science. Fluorinated aromatic compounds are increasingly used in the design of organic electronics, such as OLEDs and photovoltaic cells. The electronegativity of fluorine atoms can significantly alter the electronic properties of materials, making 1-4-fluoro-2-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde a candidate for innovative applications in this field.

Safety and handling of CAS No. 2228240-45-5 are critical considerations for researchers. While not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe usage. The compound’s MSDS (Material Safety Data Sheet) provides detailed guidelines for storage, handling, and disposal, emphasizing the importance of working in well-ventilated environments and using appropriate personal protective equipment.

The demand for 1-4-fluoro-2-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde is expected to rise, driven by its multifaceted applications and the ongoing advancements in fluorine chemistry. As industries and academia continue to explore its potential, this compound is poised to play a pivotal role in shaping future innovations. For researchers seeking reliable suppliers, verifying the CAS number (2228240-45-5) and purity specifications is essential to ensure optimal results in their experiments.

In conclusion, 1-4-fluoro-2-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde represents a fascinating intersection of chemistry and innovation. Its unique structure and functional groups open doors to diverse applications, from life-saving drugs to cutting-edge materials. As the scientific community delves deeper into its capabilities, this compound is set to remain a key player in the ever-evolving landscape of chemical research.